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Compound of Interest

Compound Name: VK-II-36

Cat. No.: B1663102 Get Quote

Efforts to compile a comprehensive technical guide on the discovery and synthesis of the

molecule designated VK-II-36 have been met with significant challenges due to the sparse and

often ambiguous nature of publicly available information. While initial searches identify VK-II-36
as an analog of carvedilol with potential effects on calcium release from the sarcoplasmic

reticulum, a deeper investigation reveals a landscape of fragmented data insufficient to

construct a detailed scientific whitepaper.

The available information on VK-II-36 and a related compound, Homo-VK-II-36, suggests a

potential area of research in cardiovascular pharmacology.[1][2] These compounds are

described as carvedilol analogs, a class of drugs known for their beta-blocking and vasodilatory

effects. The primary mechanism of action hinted at for VK-II-36 is the suppression of Ca2+

release from the sarcoplasmic reticulum, an intracellular calcium store crucial for muscle

contraction.[1] This suggests a potential therapeutic application in conditions characterized by

abnormal calcium handling, such as certain cardiac arrhythmias. One study notes that VK-II-36
inhibits triggered activities evoked by both early and delayed afterdepolarizations, which are

abnormal electrical impulses in the heart that can lead to arrhythmias.[1]

However, beyond these initial descriptions, the scientific literature lacks the in-depth data

necessary for a thorough technical guide. Key elements requested by researchers, scientists,

and drug development professionals—such as detailed synthetic pathways, extensive

quantitative data (e.g., IC50, EC50, pharmacokinetic profiles), and comprehensive

experimental protocols—are not readily available in the public domain.
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The search for "VK-II-36" is further complicated by the prevalence of unrelated terms sharing

similar abbreviations. The term "VK" is widely associated with Vitamin K, a group of fat-soluble

vitamins essential for blood coagulation and bone metabolism.[3][4][5] Additionally, "IL-36"

refers to a family of cytokines that play a significant role in inflammatory and autoimmune

diseases.[6][7][8][9][10] The popular Eastern European social media platform, VK.com, also

frequently appears in search results.[11] This confluence of unrelated information underscores

the challenge in isolating specific data pertaining to the carvedilol analog.

Due to the absence of a substantial body of peer-reviewed research and publicly accessible

data, the creation of a detailed technical guide or whitepaper on the discovery and synthesis of

VK-II-36 is not feasible at this time. The logical relationships and experimental workflows,

including signaling pathways, cannot be accurately visualized without foundational

experimental evidence. Similarly, the compilation of quantitative data into structured tables and

the provision of detailed experimental methodologies are precluded by the lack of available

information.

Further research and publication by the scientific entities investigating VK-II-36 are required

before a comprehensive technical resource can be developed for the broader scientific

community. Until such information becomes publicly available, the full scope of the discovery,

synthesis, and therapeutic potential of VK-II-36 remains largely undisclosed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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